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Compound of Interest

Compound Name: Lansoprazole sulfone N-oxide

Cat. No.: B194816 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for

Lansoprazole sulfone N-oxide, a compound used in pharmaceutical research. Adherence to

these procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Lansoprazole sulfone N-oxide is not readily

available, data from the closely related compound, Lansoprazole sulfone, indicates potential

hazards. The GHS classification for Lansoprazole sulfone includes the "Irritant" pictogram and

the hazard statement H302: Harmful if swallowed[1]. Therefore, appropriate precautions must

be taken.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from dust

particles and accidental

splashes.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for operations

with a potential for aerosol

generation.

To prevent inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Lansoprazole sulfone N-oxide will minimize exposure and

contamination risks.

Workflow for Handling Lansoprazole Sulfone N-oxide:

Preparation Handling Cleanup & Disposal

Review SDS Don PPE
Proceed if safe

Prepare Workspace Weighing Dissolving Reaction Decontaminate Doff PPE Dispose Waste

Click to download full resolution via product page

A high-level workflow for the safe handling of Lansoprazole sulfone N-oxide.

Detailed Experimental Protocol:
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Preparation:

Thoroughly review the Safety Data Sheet for Lansoprazole sulfone and any other

chemicals to be used.

Put on all required Personal Protective Equipment (PPE) as specified in the table above.

Prepare the work area by ensuring it is clean, uncluttered, and within a certified chemical

fume hood.

Handling:

Weighing: Carefully weigh the required amount of Lansoprazole sulfone N-oxide on a

calibrated analytical balance within the fume hood.

Dissolving: Add the weighed compound to the appropriate solvent in a suitable reaction

vessel. Stir gently to dissolve.

Reaction: Conduct the experimental procedure as per the established protocol,

maintaining awareness of the reaction conditions.

Cleanup and Disposal:

Decontaminate all surfaces and equipment used during the experiment with an

appropriate cleaning agent.

Carefully remove PPE, avoiding contact with any contaminated surfaces.

Dispose of all waste materials, including empty containers and used PPE, in a designated

hazardous waste container.

Disposal Plan
Proper disposal of Lansoprazole sulfone N-oxide and associated waste is crucial to prevent

environmental contamination and potential exposure.

Waste Disposal Procedure:
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Waste Segregation

Containment

Final Disposal

Solid Waste
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A logical flow for the proper disposal of chemical waste.

Step-by-Step Disposal Guidance:

Segregation:

Solid Waste: Collect all solid waste, including unused Lansoprazole sulfone N-oxide,

contaminated gloves, and paper towels, in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Collect all liquid waste containing Lansoprazole sulfone N-oxide in a

separate, labeled, leak-proof container.

Sharps: Dispose of any contaminated sharps in a designated sharps container.

Labeling and Storage:
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Clearly label all waste containers with "Hazardous Waste," the full chemical name

("Lansoprazole sulfone N-oxide"), and the associated hazards (e.g., "Irritant," "Harmful if

Swallowed").

Store waste containers in a designated, secure area away from incompatible materials.

Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) office. Waste should be sent to a licensed hazardous waste

disposal facility[2]. A recommended disposal method for similar compounds is to dissolve

the material in a combustible solvent and burn it in a chemical incinerator equipped with

an afterburner and scrubber[2].

By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure a safe laboratory environment when working with Lansoprazole sulfone N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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